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Chemical and Physical Properties

(3S,5S)-Atorvastatin Sodium Salt is the inactive enantiomer of the blockbuster cholesterol-lowering drug

Atorvastatin. It is used in research as a tool compound to study the mechanisms of statin drugs, particularly

for investigating non-HMG-CoA reductase mediated effects, such as its role as a pregnane X receptor (PXR)

activator [1].

Table 1: Basic Physicochemical Profile of (3S,5S)-Atorvastatin Sodium Salt

Property Value / Description

CAS Number 501121-34-2 [2] [1]

Molecular Formula C₃₃H₃₄FN₂NaO₅ [2]

Molecular Weight 580.62 g/mol [2]

Appearance Off-white to light yellow solid powder [1]

Purity ≥95% to 98% [2] [1]

Storage Conditions Powder: -20°C for 3 years; in solvent: -80°C for 6 months [1]
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Solubility Data and Stock Solution Preparation

A key challenge in working with (3S,5S)-Atorvastatin is its poor aqueous solubility, which is a characteristic

of the atorvastatin molecule in general [3]. The following data summarizes its solubility in relevant solvents.

Table 2: Solubility of (3S,5S)-Atorvastatin Sodium Salt

Solvent Solubility Concentration (mg/mL) Molar Concentration (mM)

DMSO ~125 mg/mL [1] ~125 ~223.76

Water Very slight [4] [3] Information missing Information missing

Methanol Slightly soluble [4] Information missing Information missing

Detailed Protocol for Stock Solution Preparation

Procedure for 100 mM Stock Solution in DMSO:

Calculations: Weigh 58.06 mg of (3S,5S)-Atorvastatin Sodium Salt (MW = 580.62 g/mol).
Dissolution: Transfer the compound into a 1 mL volumetric vial. Add anhydrous DMSO to a final

volume of 1 mL.
Mixing: Vortex or gently agitate the mixture until the solid is completely dissolved, yielding a clear

solution.
Aliquoting and Storage: Immediately aliquot the stock solution into smaller, single-use vials. Store

at -80°C to prevent degradation and avoid repeated freeze-thaw cycles. Under these conditions, the
solution is stable for approximately 6 months [1].

Experimental Protocols

Protocol 1: Solubility Determination via UV-Vis
Spectrophotometry
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This protocol is adapted from a validated method for atorvastatin and can be used to confirm the solubility of

the (3S,5S) enantiomer [5].

Principle: The method is based on the direct measurement of the native fluorescence of atorvastatin.
Equipment: Spectrofluorometer, analytical balance, ultrasonic bath, volumetric flasks.

Reagents: (3S,5S)-Atorvastatin Sodium Salt, acetonitrile (HPLC grade).
Procedure:

Prepare a saturated solution by adding an excess of the compound to 1 mL of the solvent (e.g.,
DMSO or methanol) in a micro-centrifuge tube.

Vortex the mixture for 30 seconds and then sonicate for 15 minutes.
Allow the solution to equilibrate at room temperature for 24 hours with continuous agitation.

Centrifuge the mixture at 10,000 RPM for 5 minutes to separate undissolved material.
Carefully collect the supernatant and filter it through a 0.45 µm PTFE syringe filter.

Dilute the filtrate appropriately with methanol or acetonitrile.
Measure the absorbance at 246 nm using a UV-Vis spectrophotometer and determine the

concentration using a pre-established calibration curve [5].

Protocol 2: Formulation for In Vivo Administration

For animal studies, stock solutions in DMSO must be further diluted into biocompatible vehicles [1].

Table 3: Example Formulations for Animal Dosing

Injection Route Formulation Composition (v/v)
Final DMSO
Concentration

Intraperitoneal (IP),
Intravenous (IV)

10% DMSO + 40% PEG300 + 5% Tween 80 +
45% Saline [1]

10%

Oral Gavage (PO) Suspend in 0.5% Carboxymethylcellulose
Sodium (CMC-Na) [1]

0%

Workflow Diagram: In Vivo Dosing Solution Preparation
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Prepare 100 mM Stock Solution
in DMSO

Select Administration Route

IP/IV Injection Oral Gavage

Dilute stock solution with
vehicle (e.g., PEG300, Tween 80, Saline)

Mix stock solution with
0.5% CMC-Na suspension vehicle

Vortex final mixture
thoroughly

Vortex mixture until
homogeneous suspension forms

Administer to Animals
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Biological Application Notes

Mechanism of Action as a Research Tool

While the (3R,5R) enantiomer is responsible for the primary lipid-lowering effect, the (3S,5S) enantiomer

serves as a critical control in mechanistic studies.

Pathway Diagram: (3S,5S)-Atorvastatin as a PXR Activator
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(3S,5S)-Atorvastatin
Enters Cell

Binds and Activates
Pregnane X Receptor (PXR)

PXR Forms Heterodimer
with Retinoid X Receptor (RXR)

PXR/RXR Complex Binds to
Xenobiotic Response Element (XRE)

Upregulation of Gene Expression

CYP3A
Cytochrome P450 3A

CYP2B
Cytochrome P450 2B Drug Transporters
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Important Safety and Handling Notes

Intended Use: (3S,5S)-Atorvastatin Sodium Salt is strictly for research use and not for human

consumption [2] [1].
Biohazard Considerations: The consensus opinion is that women taking a statin should not

breastfeed due to potential disruption of infant lipid metabolism. While this is specific to the active
drug, caution should be exercised when handling all related compounds [1].

Summary and Key Considerations
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The experimental data indicates that (3S,5S)-Atorvastatin Sodium Salt is highly soluble in DMSO, making

it an excellent solvent for preparing concentrated stock solutions for in vitro studies. Its solubility in

methanol is lower, described only as "slightly soluble" [4]. For in vivo applications, DMSO stock solutions

must be diluted into appropriate vehicles to ensure biocompatibility.

Researchers should note that this enantiomer is primarily a tool for investigating non-lipid-related pathways,

such as PXR-mediated gene regulation. When designing experiments, it is crucial to use the (3S,5S) and

(3R,5R) enantiomers in tandem to dissect specific biological mechanisms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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